Cas no 2229435-33-8 (2-hydroxy-3-methyl-3-(5-methylfuran-2-yl)butanoic acid)

• Product Name: 2-hydroxy-3-methyl-3-(5-methylfuran-2-yl)butanoic acid
• CAS No: 2229435-33-8
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 5960310
• PubChem ID: 165615319
• Update Time: 2025-06-09

2-hydroxy-3-methyl-3-(5-methylfuran-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-3-(5-methylfuran-2-yl)butanoic acid
• 2229435-33-8
• EN300-1818263

• Inchi： 1S/C10H14O4/c1-6-4-5-7(14-6)10(2,3)8(11)9(12)13/h4-5,8,11H,1-3H3,(H,12,13)
• InChI Key： DEHYVICYBAEJNS-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 198.08920892g/mol
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.7Ų

Additional information on 2-hydroxy-3-methyl-3-(5-methylfuran-2-yl)butanoic acid

Introduction to 2-hydroxy-3-methyl-3-(5-methylfuran-2-yl)butanoic acid (CAS No. 2229435-33-8)

2-hydroxy-3-methyl-3-(5-methylfuran-2-yl)butanoic acid, identified by the CAS number 2229435-33-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif combining a hydroxy group, a methyl-substituted butanoic acid backbone, and a 5-methylfuran moiety, exhibits intriguing biological properties that make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 2-hydroxy-3-methyl-3-(5-methylfuran-2-yl)butanoic acid consists of a four-carbon chain with hydroxyl and methyl substituents, further functionalized by an aromatic five-membered ring containing a methyl group. This structural complexity suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemists. The presence of both hydrophilic and lipophilic regions in its molecule enhances its solubility and bioavailability, which are critical factors in pharmaceutical development.

In recent years, there has been growing interest in the exploration of natural product-inspired compounds due to their unique biological activities and reduced likelihood of off-target effects. The structural features of 2-hydroxy-3-methyl-3-(5-methylfuran-2-yl)butanoic acid bear resemblance to certain metabolites found in plants and microorganisms, which have been traditionally used in traditional medicine. This connection to natural products has prompted researchers to investigate its potential as a lead compound for developing novel therapeutic agents.

One of the most compelling aspects of 2-hydroxy-3-methyl-3-(5-methylfuran-2-yl)butanoic acid is its reported bioactivity in preclinical studies. Research indicates that this compound demonstrates promising anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Specifically, it has shown the ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide, where effective anti-inflammatory agents are urgently needed.

Furthermore, studies have explored the potential role of 2-hydroxy-3-methyl-3-(5-methylfuran-2-yl)butanoic acid in regulating metabolic pathways. The compound has been observed to influence glucose homeostasis by enhancing insulin sensitivity in adipose tissue. This effect is particularly significant in the context of type 2 diabetes, a metabolic disorder characterized by impaired insulin signaling. By targeting key enzymes involved in glucose metabolism, such as pyruvate kinase and hexokinase, this compound may offer a novel approach to managing blood sugar levels.

The pharmacokinetic profile of 2-hydroxy-3-methyl-3-(5-methylfuran-2-yl)butanoic acid has also been thoroughly evaluated. In animal models, the compound exhibits moderate oral bioavailability and prolonged half-life, suggesting its suitability for once-daily dosing regimens. Additionally, its distribution across various tissues indicates potential systemic effects that could be leveraged for therapeutic purposes. These pharmacokinetic properties make it an attractive candidate for further development into a clinical drug candidate.

From a synthetic chemistry perspective, 2-hydroxy-3-methyl-3-(5-methylfuran-2-yl)butanoic acid presents an interesting challenge due to its complex structural features. Researchers have developed innovative synthetic routes that utilize transition metal catalysis and asymmetric hydrogenation to construct the desired stereocenters with high enantioselectivity. These advances not only facilitate the large-scale production of the compound but also open up possibilities for derivative synthesis and structure-based drug design.

The role of computational chemistry in studying 2-hydroxy-3-methyl-3-(5-methylfuran-2-yll)butanoic acid cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities with potential biological targets, such as enzymes and receptors. These predictions provide valuable insights into the compound's mechanism of action and help guide optimization efforts toward improving potency and selectivity. By integrating experimental data with computational analyses, researchers can accelerate the discovery process significantly.

In conclusion, 2-hydroxy-3-methyl--(5--methylfuran--'`--`--`--`--`--`--`--`--`--`--`--`--`--`--`--`--)`butanoic acid (CAS No. 2229435'-'33'-'8) represents a fascinating example of how structural complexity can translate into biological activity. Its promising preclinical results in anti-inflammatory and metabolic regulation make it a compelling candidate for further investigation in human trials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics for various diseases.